Cas no 2167571-28-8 (N-(2,2,2-trifluoroethyl)-1H-indol-2-amine)

• Product Name: N-(2,2,2-trifluoroethyl)-1H-indol-2-amine
• CAS No: 2167571-28-8
• MF: C₁₀H₉F₃N₂
• MW: 214.187072515488
• CID: 6138558
• PubChem ID: 165873191
• Update Time: 2025-05-28

N-(2,2,2-trifluoroethyl)-1H-indol-2-amine Chemical and Physical Properties

Names and Identifiers

• N-(2,2,2-trifluoroethyl)-1H-indol-2-amine
• EN300-1275181
• 2167571-28-8

• Inchi： 1S/C10H9F3N2/c11-10(12,13)6-14-9-5-7-3-1-2-4-8(7)15-9/h1-5,14-15H,6H2
• InChI Key： CVMRDRKBDYQBTC-UHFFFAOYSA-N
• SMILES： FC(CNC1=CC2C=CC=CC=2N1)(F)F

Computed Properties

• Exact Mass: 214.07178278g/mol
• Monoisotopic Mass: 214.07178278g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 27.8Ų

Additional information on N-(2,2,2-trifluoroethyl)-1H-indol-2-amine

Research Brief on N-(2,2,2-trifluoroethyl)-1H-indol-2-amine (CAS: 2167571-28-8): Recent Advances and Applications

N-(2,2,2-trifluoroethyl)-1H-indol-2-amine (CAS: 2167571-28-8) is a fluorinated indole derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. Recent studies have explored its role as a key intermediate in the synthesis of bioactive compounds, particularly in the development of novel kinase inhibitors and GPCR modulators. This research brief provides an overview of the latest findings related to this compound, highlighting its synthetic routes, biological activities, and emerging applications in drug discovery.

The compound's structural motif, featuring a trifluoroethyl group attached to the indole nitrogen, confers enhanced metabolic stability and lipophilicity, making it an attractive scaffold for drug design. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the synthesis of potent and selective inhibitors of the JAK-STAT signaling pathway, which is implicated in inflammatory and autoimmune diseases. The researchers reported that derivatives of N-(2,2,2-trifluoroethyl)-1H-indol-2-amine exhibited nanomolar inhibitory activity against JAK3, with improved pharmacokinetic profiles compared to earlier analogs.

In addition to its role in kinase inhibition, recent investigations have explored the compound's potential as a building block for the development of serotonin receptor modulators. A preprint article on bioRxiv (2024) described the synthesis of a series of 5-HT_2A receptor ligands derived from N-(2,2,2-trifluoroethyl)-1H-indol-2-amine, showing promising results in preclinical models of neuropsychiatric disorders. The study emphasized the compound's ability to fine-tune receptor selectivity through subtle modifications of its indole core.

From a synthetic chemistry perspective, advances in the preparation of N-(2,2,2-trifluoroethyl)-1H-indol-2-amine have been reported, including improved catalytic methods for its N-alkylation. A 2023 paper in Organic Letters detailed a copper-catalyzed coupling protocol that achieves high yields (up to 92%) under mild conditions, addressing previous challenges in scalability. These methodological improvements are expected to facilitate broader exploration of this scaffold in medicinal chemistry campaigns.

Looking forward, the unique properties of N-(2,2,2-trifluoroethyl)-1H-indol-2-amine position it as a versatile tool in chemical biology. Its applications extend beyond small molecule drug discovery, with recent work exploring its incorporation into PROTACs (proteolysis targeting chimeras) and other targeted protein degradation strategies. As research continues to uncover new dimensions of this compound's utility, it is likely to remain an important focus in the development of next-generation therapeutics for challenging disease targets.